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Compound of Interest

Compound Name: Acid-PEG5-C2-Boc

Cat. No.: B15620533

For researchers, scientists, and drug development professionals, the safe and effective
handling of specialized chemical reagents is paramount to both personal safety and the
integrity of experimental outcomes. This document provides crucial safety, logistical, and
operational information for Acid-PEG5-C2-Boc, a PEG-based PROTAC linker. By adhering to
these guidelines, you can ensure a secure laboratory environment and the reliable application
of this compound in your research.

Immediate Safety Information

Acid-PEG5-C2-Boc is classified with acute oral toxicity (Category 4) and is very toxic to
aquatic life with long-lasting effects (Category 1 for both acute and chronic aquatic toxicity).[1]
Therefore, it is imperative to handle this compound with care to avoid ingestion and release
into the environment.

Hazard Identification and Precautionary Statements:
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Hazard Statement GHS Classification

Precautionary Statements

Acute toxicity, Oral (Category
4)

H302: Harmful if swallowed.

P264: Wash skin thoroughly
after handling.[1]

P270: Do not eat, drink or
smoke when using this

product.[1]

P301 + P312: IF
SWALLOWED: Call a POISON
CENTER or doctor/physician if

you feel unwell.[1]

P330: Rinse mouth.[1]

) o Acute aquatic toxicity
H410: Very toxic to aquatic life ] )
] ) (Category 1), Chronic aquatic
with long lasting effects. o
toxicity (Category 1)

P273: Avoid release to the

environment.[1]

P391: Collect spillage.[1]

P501: Dispose of
contents/container to an

approved waste disposal plant.

[1]

Personal Protective Equipment (PPE)

The following personal protective equipment is recommended when handling Acid-PEG5-C2-

Boc to minimize exposure and ensure personal safety.
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Specifications and
PPE Category Item )
Recommendations

Disposable nitrile gloves are
recommended for handling this
substance. Inspect gloves for
Hand Protection Gloves any tears or perforations
before use and change them
immediately if they become

contaminated.

ANSI Z87.1-compliant safety
glasses with side shields are
) mandatory. In situations where
Eye and Face Protection Safety Glasses/Goggles ) ) )
there is a risk of splashing,
chemical splash goggles

should be worn.

A standard laboratory coat

should be worn to protect skin
Body Protection Laboratory Coat and clothing from accidental

splashes. Ensure the coat is

fully buttoned.

Work in a well-ventilated area,
such as a chemical fume hood,

Respiratory Protection Not generally required to minimize the inhalation of
any potential aerosols or

vapors.

Operational Plan: Handling and Storage

Handling:

« Always handle Acid-PEG5-C2-Boc in a well-ventilated area, preferably within a chemical
fume hood.

¢ Avoid direct contact with skin and eyes.
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» Do not eat, drink, or smoke in the area where the chemical is being handled.
e Wash hands thoroughly with soap and water after handling.

Storage:

o Store in a tightly sealed container in a cool, dry, and well-ventilated place.

 Recommended storage temperatures are -20°C for long-term storage (up to 3 years in pure
form) and 4°C for shorter-term storage (up to 2 years).[2]

e If stored in solvent, it is recommended to store at -80°C for up to 6 months or -20°C for up to
1 month.[2]

Disposal Plan

Proper disposal of Acid-PEG5-C2-Boc and its containers is crucial to prevent environmental
contamination.

e Chemical Disposal: Dispose of unused or waste Acid-PEG5-C2-Boc through a licensed and
approved waste disposal company. Do not dispose of it down the drain or in regular trash.[1]

o Container Disposal: Empty containers should be triple-rinsed with an appropriate solvent.
The rinsate should be collected and treated as hazardous waste. Dispose of the rinsed
containers in accordance with local, state, and federal regulations.

Experimental Protocol: Conjugation of Acid-PEG5-
C2-Boc to a Primary Amine-Containing Ligand

This protocol provides a general procedure for the conjugation of Acid-PEG5-C2-Boc to a
ligand containing a primary amine, a common step in the synthesis of PROTACs.

Materials:
e Acid-PEG5-C2-Boc

e Amine-containing ligand of interest
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» N,N'-Dicyclohexylcarbodiimide (DCC) or other suitable carbodiimide coupling agent
¢ N-Hydroxysuccinimide (NHS)

e Anhydrous N,N-Dimethylformamide (DMF)
e Anhydrous Dichloromethane (DCM)

» Saturated sodium bicarbonate solution

e Brine

e Anhydrous sodium sulfate

e Thin Layer Chromatography (TLC) plates
« Silica gel for column chromatography
Procedure:

» Activation of Carboxylic Acid:

o In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve Acid-
PEG5-C2-Boc (1 equivalent) and NHS (1.1 equivalents) in anhydrous DMF.

o Cool the solution to 0°C in an ice bath.

o Add DCC (1.1 equivalents) to the solution and stir at 0°C for 30 minutes, then allow the
reaction to warm to room temperature and stir for an additional 4-6 hours.

o Monitor the reaction progress by TLC.
o Conjugation to the Amine:
o In a separate flask, dissolve the amine-containing ligand (1 equivalent) in anhydrous DMF.

o Add the activated Acid-PEG5-C2-Boc solution dropwise to the amine solution at room
temperature.
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o Stir the reaction mixture at room temperature for 12-24 hours.

o Monitor the reaction progress by TLC.

o Work-up and Purification:

o Once the reaction is complete, filter the reaction mixture to remove the dicyclohexylurea
(DCU) byproduct.

o Dilute the filtrate with DCM and wash with saturated sodium bicarbonate solution (3x) and
brine (1x).

o Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure.

o Purify the crude product by silica gel column chromatography using an appropriate solvent
system (e.g., a gradient of methanol in DCM) to obtain the desired conjugate.

e Characterization:

o Confirm the identity and purity of the final product using appropriate analytical techniques,
such as *H NMR, 3C NMR, and mass spectrometry.
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Safe Handling Workflow for Acid-PEG5-C2-Boc
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Storage
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l
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:

Dispose of Waste via
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Caption: A flowchart outlining the safe handling workflow for Acid-PEG5-C2-Boc.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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